Cas no 2706448-18-0 ((2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane)

• Product Name: (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane
• CAS No: 2706448-18-0
• MF: C₈H₈BrFS
• MW: 235.12
• CID: 5080193
• Update Time: 2026-03-01

(2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8BrFS/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
• InChI Key： BIIGBLIACFFJPQ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C)=CC(Br)=C1SC

Additional information on (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane

Introduction to (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane (CAS No. 2706448-18-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane, with the CAS number 2706448-18-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane is characterized by a phenyl ring substituted with bromine, fluorine, and methyl groups, which contribute to its distinct reactivity and interaction with biological targets. The presence of these heteroatoms enhances its utility as a building block in the design of small-molecule inhibitors and modulators. Recent studies have highlighted its role in the development of compounds targeting various diseases, including cancer and inflammatory disorders.

In terms of synthesis, (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 2-bromo-6-fluoro-4-methylbenzene with thiochloromethane in the presence of a suitable base. This reaction proceeds via nucleophilic substitution, where the bromine atom is displaced by a sulfur-methyl group. The choice of base and reaction conditions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

The compound's significance in medicinal chemistry stems from its ability to interact with biological macromolecules such as proteins and enzymes. The bromine and fluorine substituents introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring. This modulation is exploited in drug design to enhance binding affinity and selectivity. For instance, studies have shown that derivatives of (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane exhibit potent inhibitory activity against specific kinases involved in cancer progression.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane-based drug candidates. Molecular docking simulations have revealed that these compounds can effectively bind to active sites of target enzymes, thereby inhibiting their catalytic activity. Additionally, quantum mechanical calculations have provided insights into the electronic structure-energy relationships, aiding in the optimization of lead compounds for better pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in leveraging the structural features of (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane to develop novel therapeutics. For example, researchers have synthesized analogs of this compound that exhibit enhanced solubility and metabolic stability, making them more suitable for clinical use. These efforts align with the broader goal of developing next-generation drugs that are both effective and well-tolerated by patients.

Moreover, the versatility of (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane as a scaffold has led to its incorporation into diverse drug discovery campaigns. Its incorporation into libraries of compounds has facilitated high-throughput screening processes, enabling the rapid identification of promising drug candidates. This approach has been instrumental in accelerating the development pipeline for new therapeutic agents targeting various diseases.

The environmental impact of synthesizing and utilizing (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while maintaining high standards of efficacy and safety.

In conclusion, (2-Bromo-6-fluoro-4-methylphenyl)(methyl)sulfane (CAS No. 2706448-18-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, mechanistic insights, and role in drug discovery highlight its importance as a versatile building block for developing novel therapeutics. As research continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs.